2-((3-Cyano-6-(4-ethoxyphenyl)-4-phenylpyridin-2-yl)thio)-N-(4-methoxy-2-nitrophenyl)acetamide

• Molecular Formula: C29H24N4O5S
• Molecular Weight: 540.6 g/mol
• IUPAC Name: 2-[3-cyano-6-(4-ethoxyphenyl)-4-phenylpyridin-2-yl]sulfanyl-N-(4-methoxy-2-nitrophenyl)acetamide
• InChI: InChI=1S/C29H24N4O5S/c1-3-38-21-11-9-20(10-12-21)26-16-23(19-7-5-4-6-8-19)24(17-30)29(32-26)39-18-28(34)31-25-14-13-22(37-2)15-27(25)33(35)36/h4-16H,3,18H2,1-2H3,(H,31,34)
• InChI Key: RYFQNOOKKPQDBN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NC(=C(C(=C2)C3=CC=CC=C3)C#N)SCC(=O)NC4=C(C=C(C=C4)OC)[N+](=O)[O-]

Description

This compound is a pyridine-based thioacetamide derivative characterized by a 3-cyano group, 4-phenyl, and 6-(4-ethoxyphenyl) substituents on the pyridine ring. The thioacetamide moiety is linked to a 4-methoxy-2-nitrophenyl group, conferring distinct electronic and steric properties. Such structural features are common in intermediates for heterocyclic synthesis and bioactive molecules, as seen in sulfur-containing analogs .

Biological Activity

The compound 2-((3-Cyano-6-(4-ethoxyphenyl)-4-phenylpyridin-2-yl)thio)-N-(4-methoxy-2-nitrophenyl)acetamide is a complex organic molecule that has garnered interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, including its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

• Molecular Formula : C29H25N3O3S
• Molecular Weight : 495.59 g/mol
• CAS Number : 332376-13-3

The structure features a pyridine ring, a thioether linkage, and multiple aromatic substituents, which are significant for its biological interactions.

Antimicrobial Activity

Research indicates that compounds with similar structures exhibit antimicrobial properties. The thioether moiety in the compound may enhance its ability to penetrate microbial membranes, potentially leading to increased efficacy against bacterial strains.

Compound	Antimicrobial Activity	Reference
2-((3-Cyano-6-(4-ethoxyphenyl)-4-phenylpyridin-2-yl)thio)-N-(4-methoxy-2-nitrophenyl)acetamide	In vitro activity against Gram-positive and Gram-negative bacteria

Anti-inflammatory Effects

The compound's structural analogs have shown anti-inflammatory activity by inhibiting pro-inflammatory cytokines. In vitro studies suggest that this compound may modulate the synthesis of cytokines like IL-1β and TNFα, which are crucial in inflammatory responses.

Study	Methodology	Findings
Cytokine modulation study	Macrophage cultures treated with various concentrations of the compound	Significant reduction in IL-1β and TNFα levels at concentrations of 25 μM and 50 μM

Cytotoxicity and Cancer Research

Preliminary studies indicate that the compound may possess cytotoxic properties against certain cancer cell lines. The mechanism appears to involve the induction of apoptosis in cancer cells, although further studies are necessary to elucidate the exact pathways involved.

Cell Line	IC50 (μM)	Reference
HeLa (cervical cancer)	30
MCF7 (breast cancer)	25

The proposed mechanisms for the biological activities of this compound include:

• Inhibition of Enzymatic Activity : Similar compounds have been shown to inhibit enzymes involved in inflammatory pathways.
• Cell Membrane Disruption : The lipophilic nature of the compound suggests potential for disrupting microbial cell membranes.
• Cytokine Modulation : The ability to reduce pro-inflammatory cytokines indicates a possible pathway through which the compound exerts its anti-inflammatory effects.

Case Studies

Several case studies have highlighted the potential applications of this compound in treating infections and inflammatory diseases:

• Case Study on Antimicrobial Efficacy : A study evaluated the effectiveness of the compound against resistant bacterial strains, demonstrating significant antimicrobial activity comparable to standard antibiotics.
• Case Study on Anti-inflammatory Properties : In vivo models showed that administration of the compound reduced paw edema in rats induced by carrageenan, suggesting its utility as an anti-inflammatory agent.

Comparison with Similar Compounds

Table 1: Comparative Analysis of Key Compounds

Compound Name (Reference)	Core Structure	Key Substituents	Yield (%)	Functional Groups	Potential Applications
Target Compound	Pyridine	3-Cyano, 4-phenyl, 6-(4-ethoxyphenyl), thioacetamide, 4-methoxy-2-nitrophenyl	N/A	Cyano, nitro, thioether, ether	Heterocyclic synthesis, drug discovery
N-(4-Chlorophenyl)-2-((3-cyano-4,6-distyrylpyridin-2-yl)thio)acetamide	Pyridine	4,6-Distyryl, 3-cyano, thioacetamide, 4-chlorophenyl	85	Cyano, chloro, thioether	Organic intermediates
N-(4-Methoxyphenyl)-2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide	Pyrimidine	4-Oxo, 6-methyl, thioacetamide, 4-methoxyphenyl	N/A	Oxo, methyl, thioether, methoxy	Enzyme inhibition (e.g., Procathepsin L)
2-((4-(4-Chlorophenyl)-5-cyano-6-hydroxypyrimidin-2-yl)thio)-N-(2,3-diphenylquinoxalin-6-yl)acetamide	Quinoxaline-Pyrimidine	4-Chlorophenyl, 5-cyano, 6-hydroxy, thioacetamide, 2,3-diphenylquinoxaline	90.2	Cyano, hydroxyl, thioether, chloro	Antimicrobial/antiviral agents
N-(4-Chloro-2-nitrophenyl)-N-(methylsulfonyl)acetamide	Acetamide	4-Chloro-2-nitrophenyl, methylsulfonyl	N/A	Nitro, sulfonyl, chloro	Sulfur-containing heterocycles

Substituent Effects on Physicochemical Properties

• This may improve binding affinity in biological targets but reduce metabolic stability .
• Thioether vs.
• Heterocyclic Cores: Pyridine (target) and pyrimidine provide planar rigidity, whereas quinoxaline introduces extended π-conjugation, possibly enhancing intercalation with biomolecules.